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A Technical Guide for Researchers and Scientists

The quest for scalable and coherent quantum computing systems has led to the exploration of

a diverse range of physical platforms. Among these, rare-earth ions doped into crystalline hosts

have emerged as a promising avenue, particularly for applications in quantum memory and

transduction. Thulium (Tm), with its unique electronic structure, presents compelling

advantages when embedded within an oxide crystal matrix. This technical guide provides an in-

depth analysis of the potential applications of thulium-doped oxides in quantum computing, with

a focus on quantitative performance metrics, experimental protocols, and the underlying

physical principles. While the direct use of pure thulium oxide (Tm2O3) as a quantum host is

not prevalent, its role as a precursor in the synthesis of thulium-doped crystals is crucial. The

primary focus of current research lies in the properties of the thulium ion (Tm³⁺) within stable

oxide hosts like Yttrium Aluminum Garnet (Y₃Al₅O₁₂, YAG) and Yttrium Gallium Garnet

(Y₃Ga₅O₁₂, YGG).

Core Applications and Physical Principles
Thulium's utility in quantum computing primarily stems from the properties of its 4f electrons.

These electrons are well-shielded from the external environment by the outer 5s and 5p

orbitals, leading to long coherence times, a critical requirement for robust quantum information

processing. The main applications being explored are:

Quantum Memory: Thulium-doped crystals are leading candidates for building quantum

memories, which are essential components for quantum repeaters and, by extension, a
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future quantum internet. These memories can store the quantum state of a photon for

extended periods and retrieve it on demand.

Quantum Transduction: The specific energy transitions in thulium ions are suitable for

converting quantum information between different physical carriers, for example, from

microwave frequencies used by superconducting qubits to optical frequencies required for

long-distance communication.

Neutral Atom Qubits: Beyond solid-state systems, neutral thulium atoms in optical traps are

also being investigated as high-performance qubits, boasting exceptionally long coherence

times.

The trivalent thulium ion (Tm³⁺) in a crystal host like YAG possesses a non-Kramers ground

state, which, under the application of a magnetic field, splits into two long-lived Zeeman levels.

These levels can serve as the basis for a qubit or for storing quantum information.

Data Presentation: Performance Metrics
The performance of a quantum system is quantified by several key metrics. The following

tables summarize the reported data for thulium-based systems. It is important to note that while

significant progress has been made in single-qubit operations and quantum memory,

benchmarked two-qubit gate fidelities for thulium-based systems are not yet widely reported in

the literature, indicating this is an active area of ongoing research.

Table 1: Coherence Times in Thulium-Based Quantum Systems
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System
Qubit
Type

Coherenc
e Time
(T₂)

Inhomog
eneous
Coherenc
e Time
(T₂*)

Temperat
ure

Host
Crystal

Referenc
e

Neutral

Thulium
Hyperfine

55

(+59/-14) s

22 (+2/-2)

s
Ultracold N/A [1][2][3]

Tm³⁺:YAG
Nuclear

Spin
~350 µs N/A Cryogenic Y₃Al₅O₁₂ [1]

Tm³⁺:YGG Optical > 1 ms N/A ~500 mK Y₃Ga₅O₁₂ [4][5][6][7]

Tm³⁺:YGG Zeeman
Tens of

seconds
N/A ~500 mK Y₃Ga₅O₁₂ [4][7]

Table 2: Performance of Thulium-Based Quantum Memories

System Protocol
Memory
Efficiency

Storage
Time

Bandwidth Reference

Tm³⁺:YAG
AFC with

Cavity
27.5 ± 2.7% N/A 500 MHz [8]

Tm³⁺:YGG AFC N/A up to 100 µs N/A [4][7]

Mandatory Visualizations
To better illustrate the concepts discussed, the following diagrams are provided in the DOT

language for use with Graphviz.

Thulium Ion (Tm³⁺) Energy Levels in YAG
The energy level structure of the Tm³⁺ ion is fundamental to its application in quantum memory.

The diagram below illustrates the key electronic manifolds and the transitions relevant for

pumping and storage. An external magnetic field splits the ground and excited states into

Zeeman levels, which are used in quantum memory protocols.
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Simplified Energy Level Diagram of Tm³⁺ in YAG
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Caption: Simplified energy level diagram for Tm³⁺ ions in a YAG crystal host under a magnetic

field.

Experimental Workflow: Atomic Frequency Comb (AFC)
Protocol
The Atomic Frequency Comb (AFC) protocol is a key technique for implementing quantum

memory in thulium-doped crystals. It involves spectrally shaping the inhomogeneously
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broadened absorption profile of the thulium ions into a series of narrow, equidistant peaks.

Workflow for Atomic Frequency Comb (AFC) Quantum Memory
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Caption: Logical workflow of the Atomic Frequency Comb (AFC) quantum memory protocol.

Experimental Protocols
Synthesis of Thulium-Doped YAG (Tm:YAG)
High-quality Tm:YAG crystals are a prerequisite for quantum memory applications. They are

typically grown using methods like the Czochralski technique.

Material Preparation: High-purity powders of Yttrium Oxide (Y₂O₃), Aluminum Oxide (Al₂O₃),

and Thulium Oxide (Tm₂O₃) are precisely weighed and mixed. The doping concentration of

thulium is a critical parameter, typically ranging from 0.1% to a few percent.

Melting: The mixed powders are placed in an iridium crucible and heated to a temperature

above the melting point of YAG (around 2000 °C) in a controlled atmosphere.

Crystal Pulling: A seed crystal of YAG is dipped into the molten mixture and then slowly

pulled upwards while being rotated. The temperature is carefully controlled to allow the

crystal to grow from the melt onto the seed.

Annealing: After growth, the crystal boule is slowly cooled to room temperature over an

extended period to reduce internal stress and defects.

Fabrication: The grown crystal is then cut and polished to the required dimensions for optical

experiments.

Atomic Frequency Comb (AFC) Quantum Memory
Protocol
The AFC protocol is a sophisticated method for storing and retrieving single photons. A

detailed, step-by-step methodology is outlined below.

System Initialization:

A Tm:YAG or Tm:YGG crystal is placed in a cryostat and cooled to sub-Kelvin

temperatures (e.g., ~500 mK) to minimize phonon interactions and maximize coherence

times.[4][5][7]
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A stable, external magnetic field is applied to split the ground and excited states of the

Tm³⁺ ions into Zeeman sublevels.

AFC Preparation (Spectral Hole Burning):

A narrow-linewidth, frequency-stabilized laser is used.

A sequence of optical pumping pulses is applied to the crystal. These pulses are

frequency-modulated to create a comb-like structure in the frequency domain.

The laser selectively excites ions at specific frequencies within the inhomogeneously

broadened absorption line. These excited ions then decay to an auxiliary hyperfine state,

effectively "burning holes" in the absorption spectrum.

The result is a periodic series of narrow absorption peaks—the Atomic Frequency Comb—

separated by a frequency spacing Δ. The memory storage time, τ, is predetermined by this

spacing (τ = 1/Δ).[3][9]

Photon Storage:

A single photon, carrying the quantum information to be stored, is sent into the prepared

Tm-doped crystal.

The photon is collectively absorbed by the ensemble of Tm³⁺ ions that form the AFC.

Due to the different resonant frequencies of the ions in the comb, the collective atomic

coherence rapidly dephases.

On-Demand Readout (Spin-Wave Storage):

For on-demand retrieval and longer storage times, a control pulse (a strong laser pulse) is

applied before the predetermined echo time. This pulse transfers the excitation from the

optical coherence to a collective spin-wave excitation between two ground-state Zeeman

levels.[9]

This spin-wave state has a much longer lifetime than the optical coherence.

Photon Retrieval:
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When the stored photon is to be retrieved, a second control pulse is applied, which

reverses the process, converting the spin-wave excitation back into an optical coherence.

Due to the periodic structure of the AFC, the atomic dipoles rephase after the time τ,

leading to a constructive interference and the emission of a single photon (a photon echo)

in the forward direction.

This emitted photon is the retrieved quantum information, which can then be directed to

the next node in a quantum network.

Conclusion and Future Outlook
Thulium-doped oxide crystals, particularly Tm:YAG and Tm:YGG, stand out as highly promising

materials for the development of quantum memories, a cornerstone technology for the future of

quantum networking. Their long optical and spin coherence times are among the best in solid-

state systems. While the direct application of thulium oxide is primarily in the fabrication of

these advanced materials, the properties of the thulium ion within the crystal host are

paramount.

The experimental protocols, such as the Atomic Frequency Comb technique, are well-

established for demonstrating proof-of-principle quantum storage. The primary challenges

ahead lie in improving memory efficiency, extending storage times further, and integrating these

crystal-based memories into larger quantum systems. A significant area for future research will

be the demonstration and characterization of high-fidelity two-qubit gates, which are essential

for performing quantum computations within a memory node. As fabrication techniques for

high-quality doped crystals improve and experimental control over these systems becomes

more refined, thulium-based platforms are poised to play a significant role in the realization of

fault-tolerant quantum communication and distributed quantum computing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.ionq.com/blog/accelerating-towards-fault-tolerance-unlocking-99-99-two-qubit-gate
https://www.ionq.com/blog/accelerating-towards-fault-tolerance-unlocking-99-99-two-qubit-gate
https://www.researchgate.net/figure/Two-qubit-quantum-gates-realizations-a-CPhase-gate-realization-with-the-horseshoe_fig3_5915717
https://arxiv.org/abs/2507.00504
https://arxiv.org/abs/2507.00504
https://www.sciencealert.com/we-have-a-new-record-for-the-fastest-two-qubit-quantum-gate-between-atoms
https://arxiv.org/abs/2212.10159
https://arxiv.org/abs/2212.10159
https://arxiv.org/abs/2404.08328
https://arxiv.org/abs/2404.08328
https://quantum-journal.org/papers/q-2022-05-13-712/
https://quantum-journal.org/papers/q-2022-05-13-712/
https://www.semanticscholar.org/paper/Fast%2C-Accurate%2C-and-Realizable-Two-Qubit-Entangling-Shi/4fb1e8c36e8d8dcf4a87fdc1716d2f08acabe4c7
https://www.semanticscholar.org/paper/Fast%2C-Accurate%2C-and-Realizable-Two-Qubit-Entangling-Shi/4fb1e8c36e8d8dcf4a87fdc1716d2f08acabe4c7
https://www.semanticscholar.org/paper/Fast%2C-Accurate%2C-and-Realizable-Two-Qubit-Entangling-Shi/4fb1e8c36e8d8dcf4a87fdc1716d2f08acabe4c7
https://arxiv.org/abs/2510.17286
https://arxiv.org/abs/2510.17286
https://www.benchchem.com/product/b083069#potential-applications-of-thulium-oxide-in-quantum-computing
https://www.benchchem.com/product/b083069#potential-applications-of-thulium-oxide-in-quantum-computing
https://www.benchchem.com/product/b083069#potential-applications-of-thulium-oxide-in-quantum-computing
https://www.benchchem.com/product/b083069#potential-applications-of-thulium-oxide-in-quantum-computing
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b083069?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

